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This guide provides a comprehensive technical overview of diallyl sulfoxide, a key

organosulfur compound. Intended for researchers, scientists, and professionals in drug

development, this document delves into the chemical structure, properties, synthesis, and

biological relevance of diallyl sulfoxide, positioning it within the broader context of garlic-

derived organosulfur compounds.

Introduction: The Place of Diallyl Sulfoxide in
Organosulfur Chemistry
The organosulfur compounds derived from garlic (Allium sativum) are a subject of intense

scientific scrutiny due to their wide range of biological activities, including anti-inflammatory,

antioxidant, and anticancer properties.[1][2] While diallyl sulfide (DAS) and diallyl disulfide

(DADS) are among the most studied of these compounds, their metabolites are increasingly

recognized as significant contributors to their overall pharmacological effects. Diallyl sulfoxide
(DASO) is a primary metabolite of diallyl sulfide, representing a critical intermediate in the

biotransformation of this potent molecule.[3] Understanding the chemical and biological
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characteristics of diallyl sulfoxide is therefore essential for a complete picture of the

mechanism of action of garlic's therapeutic benefits. This guide will focus specifically on diallyl
sulfoxide, providing a detailed examination of its chemical nature and its role as a biologically

active metabolite.

Chemical Structure and Identification
Diallyl sulfoxide is a sulfoxide compound featuring two allyl groups attached to a sulfinyl

group. The presence of the sulfoxide functional group introduces chirality at the sulfur atom,

meaning that diallyl sulfoxide can exist as a racemic mixture of (R)- and (S)-enantiomers.

IUPAC Name: 3-prop-2-enylsulfinylprop-1-ene[4]

Molecular Formula: C₆H₁₀OS[4]

CAS Number: 14180-63-3[4]

The structure of diallyl sulfoxide is depicted in the diagram below.

Caption: Chemical structure of diallyl sulfoxide.

Synthesis of Diallyl Sulfoxide
Diallyl sulfoxide is not commonly available commercially and is typically synthesized in a

laboratory setting via the oxidation of its precursor, diallyl sulfide. A common and effective

method for this transformation is the use of hydrogen peroxide as a "green" oxidant, which

selectively oxidizes the sulfide to a sulfoxide without significant over-oxidation to the

corresponding sulfone when the reaction conditions are carefully controlled.[5]

Experimental Protocol: Oxidation of Diallyl Sulfide to
Diallyl Sulfoxide
This protocol is based on a general method for the selective oxidation of sulfides to sulfoxides.

[5]

Materials:

Diallyl sulfide (DAS)
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Hydrogen peroxide (30% aqueous solution)

Glacial acetic acid

Dichloromethane (CH₂Cl₂)

4M Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve diallyl sulfide (1 equivalent) in glacial acetic acid.

Slowly add hydrogen peroxide (30% solution, 2-4 equivalents) to the stirred solution at room

temperature. The addition should be dropwise to control the exothermic reaction.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete (disappearance of the starting sulfide), carefully neutralize the

reaction mixture with a 4M aqueous solution of sodium hydroxide.

Transfer the neutralized mixture to a separatory funnel and extract the product with

dichloromethane.

Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator to yield the crude diallyl sulfoxide.
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The crude product can be further purified by column chromatography on silica gel if

necessary.

Causality of Experimental Choices:

Glacial Acetic Acid: Serves as a solvent and a catalyst for the oxidation reaction with

hydrogen peroxide.

Controlled Addition of H₂O₂: The slow, dropwise addition is crucial to manage the

exothermicity of the reaction and to prevent over-oxidation to diallyl sulfone.

TLC Monitoring: Essential for determining the endpoint of the reaction to maximize the yield

of the sulfoxide and minimize the formation of the sulfone byproduct.

Neutralization and Extraction: Standard workup procedure to isolate the organic product from

the acidic reaction medium and aqueous components.
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Start: Diallyl Sulfide in Glacial Acetic Acid

Slowly add H2O2 (30%) at room temperature

Stir and monitor reaction by TLC

Neutralize with NaOH and extract with CH2Cl2

Dry organic layer over Na2SO4

Concentrate under reduced pressure

End: Diallyl Sulfoxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of diallyl sulfoxide.

Physical and Chemical Properties
Experimental data on the physical properties of pure diallyl sulfoxide are not readily available

in the public domain. However, based on its structure and comparison with related compounds,

some properties can be inferred. The introduction of the polar sulfoxide group is expected to
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increase the boiling point and water solubility of diallyl sulfoxide compared to its nonpolar

precursor, diallyl sulfide.

Table 1: Physicochemical Properties of Diallyl Sulfoxide and Related Compounds

Property Diallyl Sulfoxide Diallyl Sulfide Diallyl Disulfide

Molecular Formula C₆H₁₀OS[4] C₆H₁₀S[5] C₆H₁₀S₂[6]

Molar Mass ( g/mol ) 130.21 114.21[5] 146.27[6]

Appearance Data not available
Colorless to pale

yellow liquid[7]

Clear, yellowish

liquid[6]

Odor Data not available Strong, garlic-like[7] Strong, garlic-like[6]

Boiling Point (°C) Data not available 138-139[8]
138-139 (80% purity)

[6]

Melting Point (°C) Data not available -85[8] Data not available

Density (g/mL) Data not available ~0.888[8] ~1.0[6]

Solubility in Water
Expected to be slightly

soluble
Insoluble[8] Insoluble[6]

Spectroscopic Data:

Detailed experimental spectroscopic data (NMR, IR, MS) for diallyl sulfoxide are not widely

reported. For research purposes, it would be necessary to synthesize the compound and

perform these analyses. The expected spectroscopic features would include:

¹H NMR: Signals corresponding to the allyl protons, with chemical shifts influenced by the

adjacent sulfoxide group.

¹³C NMR: Resonances for the sp² and sp³ hybridized carbons of the allyl groups.

IR: A strong absorption band characteristic of the S=O stretch, typically in the range of 1030-

1070 cm⁻¹.
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Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of diallyl
sulfoxide, along with characteristic fragmentation patterns.

Biological Activity and Mechanism of Action
The biological effects of diallyl sulfoxide are intrinsically linked to its role as a metabolite of

diallyl sulfide. Diallyl sulfide itself exhibits a broad range of therapeutic properties, including

chemopreventive, neuroprotective, anti-inflammatory, and antioxidant activities.[6]

Metabolic Pathway
Diallyl sulfide is metabolized in vivo primarily by cytochrome P450 enzymes, particularly

CYP2E1.[3] This enzyme catalyzes the S-oxidation of diallyl sulfide to form diallyl sulfoxide,

which can be further oxidized to diallyl sulfone (DASO₂).[3]

Diallyl Sulfide (DAS)

Diallyl Sulfoxide (DASO)

CYP2E1 (S-oxidation)

Diallyl Sulfone (DASO2)

CYP2E1 (S-oxidation)

Click to download full resolution via product page

Caption: Metabolic activation of diallyl sulfide.

Putative Biological Role of Diallyl Sulfoxide
While direct studies on the biological activities of isolated diallyl sulfoxide are scarce, its

formation as a metabolite suggests it may play a significant role in the overall pharmacological

effects of diallyl sulfide. It is plausible that diallyl sulfoxide, being more polar than its parent

compound, may have different pharmacokinetic properties and target interactions.
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The further metabolite, diallyl sulfone, has been shown to be a potent inhibitor of CYP2E1 and

to protect against acetaminophen-induced hepatotoxicity.[3] This provides strong evidence that

the metabolites of diallyl sulfide are biologically active and may contribute to its protective

effects.

The potential mechanisms of action of diallyl sulfoxide are likely to overlap with those of its

precursor, which include:

Modulation of Drug-Metabolizing Enzymes: As a substrate and potential inhibitor of CYP2E1,

diallyl sulfoxide may influence the metabolism of various xenobiotics.

Antioxidant Effects: It may contribute to the antioxidant properties of garlic compounds by

scavenging reactive oxygen species or by inducing the expression of antioxidant enzymes.

Anti-inflammatory Action: Diallyl sulfide has been shown to suppress inflammatory pathways,

and its metabolites may share this activity.[3]

Further research is needed to isolate diallyl sulfoxide and investigate its specific biological

activities and mechanisms of action. Such studies would provide a more complete

understanding of the therapeutic potential of garlic-derived organosulfur compounds.

Conclusion and Future Directions
Diallyl sulfoxide is a key, yet understudied, metabolite of diallyl sulfide. While its chemical

structure is known, a comprehensive characterization of its physical, chemical, and biological

properties is still lacking. The development of robust synthetic protocols and the isolation of

pure diallyl sulfoxide are critical next steps for enabling detailed investigations into its

pharmacological effects. For researchers in drug development, understanding the contribution

of metabolites like diallyl sulfoxide to the overall activity of a parent compound is crucial for

predicting efficacy and potential drug-drug interactions. Future research should focus on

elucidating the specific roles of diallyl sulfoxide in the anti-inflammatory, antioxidant, and

chemopreventive effects attributed to garlic and its extracts.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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